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Compound of Interest

22,23-Dihydroavermectin Bla
Compound Name:
aglycon

Cat. No. 82661780

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the core physicochemical properties of
22,23-Dihydroavermectin Bla aglycone, a key derivative in the study of avermectins. The
information presented is intended to support research and development activities where
precise molecular characteristics are paramount.

Quantitative Data Summary

The fundamental molecular properties of 22,23-Dihydroavermectin Bla aglycone have been
determined and are summarized in the table below for ease of reference and comparison.

Property Value Citations
Molecular Weight 586.8 g/mol [1]
Molecular Formula C34Hs00s [1]

CAS Number 73162-95-5 [1][2]

Ivermectin Bla aglycone,
Synonyms Avermectin Bla aglycone, [11[3]
Ivermectin Impurity G
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Experimental Protocols: Determination of Molecular
Weight

The molecular weight of a compound such as 22,23-Dihydroavermectin Bla aglycone is
typically determined using mass spectrometry. A detailed, generalized protocol for this
determination is as follows:

Objective: To determine the accurate molecular mass of the analyte.
Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).
Methodology:

e Sample Preparation: A dilute solution of 22,23-Dihydroavermectin Bla aglycone is
prepared in a suitable volatile solvent, such as methanol or acetonitrile.

« lonization: The sample solution is introduced into the mass spectrometer. Electrospray
ionization (ESI) is a common technique for molecules of this type, as it is a soft ionization
method that minimizes fragmentation.

e Mass Analysis: The ionized molecules are guided into the mass analyzer. The analyzer
separates the ions based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

» Data Interpretation: The molecular weight is determined from the peak corresponding to the
molecular ion (e.g., [M+H]* or [M+Na]*). High-resolution instruments provide a highly
accurate mass measurement, which can be used to confirm the elemental composition.

The workflow for this experimental determination can be visualized as follows:
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Experimental Workflow: Molecular Weight Determination
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A generalized workflow for determining the molecular weight of a chemical compound using
mass spectrometry.

Structural and Relational Information

22,23-Dihydroavermectin Bla aglycone is structurally derived from Ivermectin Bla through
the hydrolysis of its disaccharide unit. This relationship is crucial for understanding its chemical
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and biological properties.[1][3] It is considered an acid degradation product of ivermectin.[1][2]

[3]

The hierarchical relationship of these compounds can be represented as follows:

Ivermectin Bla
(Glycoside)

Hydrolysis

(Disaccharide UniD
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22,23-Dihydroavermectin Bla Aglycone

The chemical relationship between Ivermectin Bla and its aglycone derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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